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Compound of Interest

Compound Name: Orcinol gentiobioside

Cat. No.: B15591393 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical aspect of laboratory safety and environmental responsibility.

Orcinol gentiobioside, a natural product isolated from the rhizomes of C. breviscapa, requires

careful handling and adherence to specific disposal protocols.[1] This guide provides essential

safety information and a step-by-step operational plan for its proper disposal.

Key Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Orcinol gentiobioside is not readily available,

data for its core component, Orcinol, provides crucial safety information. Orcinol
gentiobioside is comprised of an orcinol unit linked to a gentiobiose (a sugar) moiety. The

hazardous properties of the entire molecule should be considered equivalent to its most

hazardous component, which is Orcinol.
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Property Data Source(s)

Chemical Name Orcinol gentiobioside [2][3]

Molecular Formula C₁₉H₂₈O₁₂ [3]

Molecular Weight 448.42 g/mol [3][4]

Hazard Classification

Based on Orcinol: Acute

toxicity, oral (Category 4); Skin

irritation (Category 2); Serious

eye irritation (Category 2A);

Specific target organ toxicity —

single exposure, respiratory

tract irritation (Category 3).[5]

[6] Harmful if swallowed, in

contact with skin, or if inhaled.

[5][6]

Incompatibilities
Strong oxidizing agents, acid

anhydrides, and acid chlorides.
[5][7]

Experimental Protocol for Disposal
The following procedure outlines the recommended steps for the safe disposal of Orcinol
gentiobioside waste generated in a laboratory. This protocol is designed to mitigate risks to

personnel and the environment.

1. Personal Protective Equipment (PPE): Before handling Orcinol gentiobioside for disposal,

ensure the following PPE is worn:

Gloves: Chemical-resistant gloves. Dispose of contaminated gloves after use.

Eye Protection: Safety goggles or glasses with side shields.

Lab Coat: A standard laboratory coat to protect from spills.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a suitable

respirator.
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2. Waste Segregation and Collection:

Solid Waste:

Place all solid Orcinol gentiobioside waste, including contaminated items like weighing

paper, pipette tips, and gloves, into a designated, clearly labeled, and sealable hazardous

waste container.

The container must be made of a material compatible with the chemical.

Aqueous Solutions:

Collect all aqueous solutions containing Orcinol gentiobioside in a separate, clearly

labeled hazardous waste container.

Do not mix with other solvent wastes. Some institutions may permit the disposal of dilute,

non-hazardous aqueous solutions down the drain, but given the hazards of the orcinol

component, this is not recommended without consulting your institution's Environmental

Health and Safety (EHS) office.

3. Spill Management:

In the event of a spill:

Ventilation: Ensure the area is well-ventilated.

Containment:

For solid spills, carefully sweep the material to avoid raising dust and place it into the

designated hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Decontamination: Clean the spill area with soap and water, and collect the cleaning materials

for disposal as hazardous waste.
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Reporting: Report the spill to your laboratory supervisor and EHS office in accordance with

your institution's policies.

4. Labeling and Storage for Pickup:

Ensure all waste containers are accurately labeled with "Hazardous Waste" and the full

chemical name: "Orcinol gentiobioside".

Store the sealed waste containers in a designated, secure area, segregated from

incompatible materials, until they are collected by a licensed waste disposal service.

5. Disposal of Empty Containers:

A container that held Orcinol gentiobioside is considered empty when all contents have

been removed by standard practices.

The container must be triple-rinsed with a suitable solvent (e.g., water or ethanol).

The first rinsate must be collected and disposed of as hazardous waste. Subsequent

rinsates of highly toxic materials may also need to be collected.[8]

After proper rinsing, the container can be disposed of as non-hazardous waste or recycled,

depending on institutional policies.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Orcinol
gentiobioside.
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Caption: Logical workflow for the proper disposal of Orcinol gentiobioside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

